N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

• IUPAC Name: N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C18H18N4O3S/c23-26(24,17-1-2-18-15(11-17)5-10-25-18)21-8-9-22-13-16(12-20-22)14-3-6-19-7-4-14/h1-4,6-7,11-13,21H,5,8-10H2
• InChI Key: RBDOKNJXWMWDOF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)S(=O)(=O)NCCN3C=C(C=N3)C4=CC=NC=C4
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridine, a pyrazole, and a benzofuran. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridine and pyrazole rings are aromatic and planar, while the benzofuran ring system is also aromatic and may be slightly non-planar due to the oxygen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the pyridine and pyrazole nitrogens might make the compound somewhat polar, affecting its solubility in different solvents.

Scientific Research Applications

Anticancer Activity

Benzofuran derivatives have been shown to possess significant anticancer activities. .

Anti-tubercular Agents

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Immunosuppressive Agents

Compounds with a benzofuran moiety have been synthesized and evaluated for their immunosuppressive activity. .

Antioxidant Potential

Benzofuran derivatives have also been evaluated for their antioxidant potential. .

Biological Potential of Indole Derivatives

Indole derivatives, which are structurally related to benzofurans, have diverse biological and clinical applications. .

Synthesis of N-(Pyridin-2-yl)amides

Benzofuran derivatives are used in the chemodivergent synthesis of N-(pyridin-2-yl)amides under mild and metal-free conditions. .

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Many drugs that contain pyridine, pyrazole, or benzofuran rings act by binding to specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards of this compound would depend on its specific biological activity. Many compounds with similar structures are used as drugs and are generally safe under the right conditions, but they could also potentially be toxic if used improperly.

Future Directions

Future research on this compound could involve more detailed studies of its synthesis, as well as investigations into its biological activity. It could potentially be developed into a drug if it shows promising activity against a specific disease target.